(2S)-6-amino-2-[[(2S)-3-carboxy-2-[[(2S)-3-carboxy-2-[[(2S)-3-carboxy-2-[[(2S)-3-carboxy-2-[[(2S)-3-carboxy-2-[[(2R)-3-carboxy-2-[6-[8-(4,5,6,7-tetrabromobenzimidazol-1-yl)octanoylamino]hexanoylamino]propanoyl]amino]propanoyl]amino]propanoyl]amino]propanoyl]amino]propanoyl]amino]propanoyl]amino]hexanoic acid

• Molecular Formula: C51H69Br4N11O22
• Molecular Weight: 1507.784
• IUPAC Name: (6-(8-(4,5,6,7-Tetrabromo-1H-benzo[d]imidazol-1-yl)octanamido)hexanoyl)-D-aspartyl-L-aspartyl-L-aspartyl-L-aspartyl-L-aspartyl-L-aspartyl-L-lysine
• InChI: InChI=1S/C51H69Br4N11O22/c52-39-40(53)42(55)44-43(41(39)54)58-23-66(44)16-10-3-1-2-5-12-31(67)57-15-9-4-6-13-32(68)59-25(17-33(69)70)45(81)61-27(19-35(73)74)47(83)63-29(21-37(77)78)49(85)65-30(22-38(79)80)50(86)64-28(20-36(75)76)48(84)62-26(18-34(71)72)46(82)60-24(51(87)88)11-7-8-14-56/h23-30H,1-22,56H2,(H,57,67)(H,59,68)(H,60,82)(H,61,81)(H,62,84)(H,63,83)(H,64,86)(H,65,85)(H,69,70)(H,71,72)(H,73,74)(H,75,76)(H,77,78)(H,79,80)(H,87,88)/t24-,25+,26-,27-,28-,29-,30-/m0/s1
• InChI Key: PSYBNSNMRFCKQV-XCTJUUHHSA-N
• SMILES: NCCCC[C@@H](C(O)=O)NC([C@H](CC(O)=O)NC([C@H](CC(O)=O)NC([C@H](CC(O)=O)NC([C@H](CC(O)=O)NC([C@H](CC(O)=O)NC([C@@H](CC(O)=O)NC(CCCCCNC(CCCCCCCN1C=NC2=C(Br)C(Br)=C(Br)C(Br)=C12)=O)=O)=O)=O)=O)=O)=O)=O
• Appearance: Solid powder
• solubility: Soluble in DMSO
• synonyms: ARC-1502; ARC 1502; ARC1502

Description

ARC-1502 is a highly potent CK2α inhibitor (K(i) = 0.5 nM), revealing high selectivity for CK2α in a panel of 140 protein kinases.

Scientific Research Applications

Molecular Structure Insights

The complex molecular structure of the compound shares similarities with other intricate compounds, like perindopril and its metabolites. For example, perindopril, an antihypertensive drug, exhibits a multifaceted structure, with its neutral and zwitterionic forms showing interesting conformational behaviors in the solid state and in solution. The impact of water on the geometry of perindopril species is noteworthy, highlighting the delicate balance of forces that define the spatial arrangement of such complex molecules (Remko et al., 2013).

Synthesis and Derivative Formation

The synthesis of compounds with intricate structures often involves multiple steps and the creation of various derivatives. For instance, the synthesis of 2,6-di(acylamino)-2,6-dideoxy-3-O-(d-2-propanoyl-l-alanyl-d-isoglutamine)-d-glucopyranoses, which are lipophilic muramoyl dipeptide analogs, requires a series of complex reactions, leading to the formation of a variety of derivatives. This process exemplifies the intricate synthesis pathways that might be relevant for the compound (Hasegawa, Tanahashi, & Kiso, 1982).

Analytical Techniques

Understanding and analyzing the properties of complex molecules often require sophisticated analytical techniques. For instance, the extractive spectrophotometric method has been employed for the determination of compounds like perindopril in raw materials and tablets, utilizing ion pair formation. Such methods are crucial for accurately determining the composition and purity of complex compounds, which might be applicable to the compound (El-Dien et al., 2012).